Cas no 2121243-76-1 (4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester
• CAS No: 2121243-76-1
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 5183909
• PubChem ID: 163367628
• Update Time: 2026-03-05

4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester
• Methyl 2-(cyclopropylsulfonyl)isonicotinate
• 2121243-76-1
• F84724
• Methyl2-(cyclopropylsulfonyl)isonicotinate
• SCHEMBL24462089

• Inchi： 1S/C10H11NO4S/c1-15-10(12)7-4-5-11-9(6-7)16(13,14)8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key： JGHKEHFTQRYBPY-UHFFFAOYSA-N
• SMILES： C1(S(C2CC2)(=O)=O)=NC=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.7Ų

Additional information on 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester

4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester (CAS No. 2121243-76-1): A Comprehensive Overview

4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester, identified by its CAS number 2121243-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a cyclopropylsulfonyl group and a methyl ester moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The< strong> molecular structure of 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester consists of a pyridine ring substituted at the 4-position with a carboxylic acid group, while the 2-position is functionalized with a cyclopropylsulfonyl group. The methyl ester group at the carboxylic acid moiety enhances its solubility in various organic solvents, making it more amenable to further chemical transformations. This structural configuration not only contributes to its stability but also opens up numerous possibilities for derivatization and functionalization, which are crucial for developing novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their ability to interact with biological targets in complex ways. The< strong>cyclopropylsulfonyl group is particularly noteworthy as it can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity towards biological receptors. This feature has made it a attractive scaffold for designing molecules with specific pharmacological profiles.

One of the most compelling aspects of 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new compounds with potential applications in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The< strong>methyl ester functionality allows for easy hydrolysis to yield the corresponding carboxylic acid, providing a versatile route for further chemical modifications.

The synthesis of< strong>4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, the process begins with the functionalization of a pyridine precursor at the 4-position using electrophilic aromatic substitution reactions. Subsequent introduction of the cyclopropylsulfonyl group is achieved through nucleophilic substitution or other coupling reactions. Finally, esterification is performed to introduce the methyl ester moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The< strong>chemical properties of this compound make it particularly useful in drug discovery and development. Its ability to undergo various transformations while maintaining structural integrity allows for the creation of a wide range of analogues with tailored biological activities. Additionally, its solubility profile enhances its compatibility with high-throughput screening assays used in drug discovery pipelines.

In academic research, 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester has been used as a reference compound in studies investigating the effects of structural modifications on pharmacokinetic and pharmacodynamic properties. Researchers have examined how changes in substituents at different positions on the pyridine ring influence metabolic stability and target engagement. These studies provide valuable insights into designing molecules with improved pharmacological profiles.

The< strong>biological activity of this compound has also been explored in preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The cyclopropylsulfonyl group appears to play a critical role in modulating binding interactions with biological targets, suggesting that further optimization could lead to more potent and selective drug candidates.

The< strong>synthetic utility of 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester extends beyond pharmaceutical applications. It has been utilized in material science research as well, where its unique structural features contribute to the development of novel polymers and functional materials. The ability to incorporate this compound into larger molecular frameworks offers new possibilities for creating materials with enhanced properties such as biodegradability or conductivity.

In conclusion, 4-Pyridinecarboxylic acid, 2-(cyclopropylsulfonyl)-, methyl ester (CAS No.< strong>2121243-76-1) is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique molecular structure and functional groups make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery and material science endeavors.